Cas no 54828-00-1 (4-chloro-2-[(dimethylamino)methyl]phenol)

• Product Name: 4-chloro-2-[(dimethylamino)methyl]phenol
• CAS No: 54828-00-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 1590830
• PubChem ID: 308174
• Update Time: 2025-04-21

4-chloro-2-[(dimethylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(dimethylamino)methyl]phenol
• 2-dimethylaminomethyl-4-chlorophenol
• 4-chloro-2-(dimethylaminomethyl)phenol
• NSC208846
• 4-Chloro-a-(dimethylamino)-O-cresol
• STOCK1S-78459
• 2-(dimethylaminomethyl)-4-chlorophenol
• STL327736
• 4-chloro-2-dimethylaminomethyl-phenol
• AC1L7CCZ
• Oprea1_751298
• SureCN3210774
• CTK1H3392
• 4-Chlor-2-dimethylaminomethyl-phenol
• 4-chloro-2-(dimethylamino-methyl)-phenol
• 2-dimethylaminomethyl-4-chlorophenol; 4-chloro-2-(dimethylaminomethyl)phenol; NSC208846; 4-Chloro-a-(dimethylamino)-O-cresol; STOCK1S-78459; 2-(dimethylaminomethyl)-4-chlorophenol; STL327736; 4-chloro-2-dimethylaminomethyl-phenol; AC1L7CCZ; Oprea1_751298; SureCN3210774; CTK1H3392; 4-Chlor-2-dimethylaminomethyl-phenol; 4-chloro-2-(dimethylamino-methyl)-phenol;
• 4-chloro-2-(di-methylaminomethyl)phenol
• 54828-00-1
• WPEGHIRPYPPYDO-UHFFFAOYSA-N
• NSC-208846
• phenol, 4-chloro-2-(N,N-dimethylaminomethyl)-
• AKOS017515943
• SCHEMBL3210774
• DTXSID20308752
• DS-014929

• Inchi： 1S/C9H12ClNO/c1-11(2)6-7-5-8(10)3-4-9(7)12/h3-5,12H,6H2,1-2H3
• InChI Key： WPEGHIRPYPPYDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 250.6°C at 760 mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.564
• PSA: 23.47
• LogP: 2.10720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines